![molecular formula C21H26N2OS B5687783 N-methyl-N-[3-(methylthio)benzyl]-4-piperidin-3-ylbenzamide](/img/structure/B5687783.png)
N-methyl-N-[3-(methylthio)benzyl]-4-piperidin-3-ylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-[3-(methylthio)benzyl]-4-piperidin-3-ylbenzamide, also known as MMTP, is a potent and selective μ-opioid receptor agonist. It has been widely studied for its potential applications in the field of pain management and addiction treatment.
Mechanism of Action
N-methyl-N-[3-(methylthio)benzyl]-4-piperidin-3-ylbenzamide acts as a selective agonist of the μ-opioid receptor, which is involved in the modulation of pain and reward pathways in the brain. By activating this receptor, this compound can produce analgesic and anti-addictive effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and decreased gastrointestinal motility. It has also been shown to produce tolerance and dependence with repeated use.
Advantages and Limitations for Lab Experiments
One advantage of using N-methyl-N-[3-(methylthio)benzyl]-4-piperidin-3-ylbenzamide in lab experiments is its potency and selectivity for the μ-opioid receptor. This allows for precise modulation of this receptor and its downstream effects. However, one limitation is that this compound can produce tolerance and dependence with repeated use, which may complicate long-term studies.
Future Directions
There are several potential future directions for research on N-methyl-N-[3-(methylthio)benzyl]-4-piperidin-3-ylbenzamide. One area of focus could be on developing novel formulations or delivery methods to improve its efficacy and reduce its side effects. Another area of focus could be on exploring its potential as a treatment for other conditions, such as depression or anxiety. Finally, further studies could be conducted to better understand the mechanisms underlying its analgesic and anti-addictive effects, which could lead to the development of new therapies for pain management and addiction treatment.
Synthesis Methods
N-methyl-N-[3-(methylthio)benzyl]-4-piperidin-3-ylbenzamide can be synthesized by reacting N-methyl-4-piperidone with 3-(methylthio)benzyl chloride, followed by reaction with 4-chlorobenzoyl chloride. The resulting compound can then be purified by column chromatography to obtain pure this compound.
Scientific Research Applications
N-methyl-N-[3-(methylthio)benzyl]-4-piperidin-3-ylbenzamide has been extensively studied for its potential applications in pain management and addiction treatment. It has been shown to have potent analgesic effects in animal models of pain, and may be useful in the treatment of chronic pain conditions. In addition, this compound has been shown to have potential as a treatment for opioid addiction, as it can reduce the severity of withdrawal symptoms and decrease the reinforcing effects of opioids.
properties
IUPAC Name |
N-methyl-N-[(3-methylsulfanylphenyl)methyl]-4-piperidin-3-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2OS/c1-23(15-16-5-3-7-20(13-16)25-2)21(24)18-10-8-17(9-11-18)19-6-4-12-22-14-19/h3,5,7-11,13,19,22H,4,6,12,14-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GENRJPHWOHAIEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=CC=C1)SC)C(=O)C2=CC=C(C=C2)C3CCCNC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.